Cas no 1094377-06-6 (4-Cyclopentyl-5-(pyridin-3-yl)-4h-1,2,4-triazole-3-thiol)

• Product Name: 4-Cyclopentyl-5-(pyridin-3-yl)-4h-1,2,4-triazole-3-thiol
• CAS No: 1094377-06-6
• MF: C₁₂H₁₄N₄S
• MW: 246.331360340118
• CID: 5296112
• Update Time: 2025-09-20

4-Cyclopentyl-5-(pyridin-3-yl)-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentyl-5-(pyridin-3-yl)-4h-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-cyclopentyl-2,4-dihydro-5-(3-pyridinyl)-

• Inchi： 1S/C12H14N4S/c17-12-15-14-11(9-4-3-7-13-8-9)16(12)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2,(H,15,17)
• InChI Key： VOJXHVBRMRVATG-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=NC=CC=2)N1C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles